AB-FUBINACA metabolite 2A
Overview
Description
AB-FUBINACA is an indazole-based synthetic cannabinoid (CB) that shows high affinity for the central CB1 receptor (Ki = 0.9 nM). AB-FUBINACA metabolite 2A is an expected carboxy metabolite of AB-FUBINACA, based on the major metabolites produced from similar synthetic CBs in humans. AB-FUBINACA metabolite 2A is a single diastereomer, but its relative stereochemistry is unknown. The other diastereomer, AB-FUBINACA metabolite 2B, is sold as Item No. 17947. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Scientific Research Applications
Metabolic Pathways and Urinary Markers
- AB-FUBINACA, including its metabolites, undergoes various metabolic processes such as terminal amide hydrolysis, acyl glucuronidation, hydroxylation, and epoxidation. These pathways are crucial for identifying potential urinary markers for AB-FUBINACA intake (Castaneto et al., 2015).
Effects on Gene Expressions
- A study on rats highlighted the oxidative products of AB-FUBINACA in urine and its effects on gene expressions in liver and heart, contributing to understanding its potential hepatotoxicity and cardiotoxicity (Chen et al., 2015).
Pharmacokinetics and Drug Transporters
- The inhibitory effects of AB-FUBINACA on human cytochrome P450s and UDP-glucuronosyltransferases, along with its impact on various drug transporters, were studied to understand potential drug-drug interactions (Kim et al., 2020).
Quantification in Human Tissues
- Research also focused on quantifying major metabolites of AB-FUBINACA in human tissues, crucial for forensic and toxicological analyses (Minakata et al., 2020).
Pharmacological Characterization
- The pharmacological characterization of synthetic cannabinoids, including AB-FUBINACA, was conducted to understand their effects on CB1 and CB2 receptors and in vivo implications, such as hypothermia and bradycardia (Banister et al., 2015).
Forensic and Toxicological Analysis
- The development and validation of methods for screening synthetic cannabinoids, including AB-FUBINACA, in human blood highlight the forensic and toxicological relevance of these compounds (Tynon et al., 2017).
properties
Product Name |
AB-FUBINACA metabolite 2A |
|---|---|
Molecular Formula |
C20H19FN4O4 |
Molecular Weight |
398.4 |
InChI |
InChI=1S/C20H19FN4O4/c1-11(20(28)29)16(18(22)26)23-19(27)17-14-4-2-3-5-15(14)25(24-17)10-12-6-8-13(21)9-7-12/h2-9,11,16H,10H2,1H3,(H2,22,26)(H,23,27)(H,28,29) |
InChI Key |
NEZYQTIODXEXMK-UHFFFAOYSA-N |
SMILES |
O=C(NC(C(N)=O)C(C)C(O)=O)C1=NN(CC2=CC=C(F)C=C2)C3=C1C=CC=C3 |
synonyms |
4-amino-3-(1-(4-fluorobenzyl)-1H-indazole-3-carboxamido)-2-methyl-4-oxobutanoic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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